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Introduction

2-Methyl-5-nonanol is a secondary alcohol with the chemical formula C10H220. As a member
of the nonanol isomer family, its physicochemical properties are of interest in various fields,
including flavor and fragrance, industrial solvents, and as a potential intermediate in chemical
synthesis. This technical guide provides a detailed overview of the known physicochemical
properties of 2-Methyl-5-nonanol, outlines experimental protocols for their determination, and
presents logical workflows for its analysis.

Core Physicochemical Properties

The following tables summarize the key physicochemical properties of 2-Methyl-5-nonanol. It
is important to note that while some experimental data is available, other values are computed
or estimated based on its chemical structure.

Table 1: General and Physical Properties of 2-Methyl-5-
nonanol
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Property Value Source
IUPAC Name 2-methylnonan-5-ol [1]
CAS Number 29843-62-7 [1][2]
Molecular Formula C10H220 [11[2]
Molecular Weight 158.28 g/mol [1112]
Density 0.817 g/mL [3]
Refractive Index 1.429 [3]
N ) Estimated: ~201-207 °C at 760
Boiling Point [41[5]
mmHg
Estimated: Data not readily
. ) available. Likely a low-melting
Melting Point

solid or liquid at room

temperature.

Solubility in Water

Sparingly soluble. Estimated 6]

based on other nonanols.

Property Value Source
XLogP3 35 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

CZuntg p ! ]
Rotatable Bond Count 7

Topological Polar Surface Area  20.2 A2 [1]
Exact Mass 158.167065 g/mol [1]

Experimental Protocols
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Detailed methodologies are crucial for the accurate determination and verification of
physicochemical properties. The following section outlines standard experimental protocols
applicable to 2-Methyl-5-nonanol.

Determination of Boiling Point (Micro-scale Method)

This method is suitable for determining the boiling point of a small quantity of a liquid sample.
Apparatus:

e Thiele tube or similar heating apparatus (e.g., Mel-Temp)

e Thermometer

o Capillary tube (sealed at one end)

e Small test tube

e Sample of 2-Methyl-5-nonanol

e Heat source (Bunsen burner or heating mantle)

e Mineral oil or other suitable heating fluid

Procedure:

e Asmall amount of 2-Methyl-5-nonanol is placed into the small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is immersed in a Thiele tube containing mineral oil, ensuring the heat is
distributed evenly.[7]

e The apparatus is heated gently. As the temperature approaches the boiling point, a stream of
bubbles will emerge from the open end of the capillary tube.
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e The heating is stopped, and the liquid is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[7]

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.
Apparatus:

o Pycnometer (specific gravity bottle) or a graduated cylinder and a balance
 Digital balance (accurate to at least 0.001 g)

o Water bath for temperature control

o Sample of 2-Methyl-5-nonanol

Procedure:

The mass of a clean, dry pycnometer is accurately measured.

e The pycnometer is filled with 2-Methyl-5-nonanol, and the stopper is carefully inserted,
ensuring any excess liquid is expelled through the capillary.

» The outside of the pycnometer is wiped dry, and its mass is measured.
e The temperature of the liquid is recorded.

e The volume of the pycnometer is determined by repeating the procedure with a liquid of
known density, such as deionized water.

e The density is calculated using the formula: Density = Mass / Volume.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
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GC-MS is a powerful analytical technique used to separate, identify, and quantify the
components of a sample.

Apparatus and Materials:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

e A suitable capillary column (e.g., HP-5MS)

e Helium or other inert carrier gas

e Microsyringe for sample injection

o Sample of 2-Methyl-5-nonanol

e A suitable solvent (e.g., dichloromethane or ethanol) for sample dilution
Procedure:

o Sample Preparation: A dilute solution of 2-Methyl-5-nonanol is prepared in a suitable
solvent.

e GC-MS System Setup: The GC is equipped with an appropriate column, and the carrier gas
flow rate is set (e.g., 1 mL/min). The oven temperature program is established, which
typically involves an initial temperature hold, a ramp to a final temperature, and a final hold.
The mass spectrometer is set to scan a specific mass range.

« Injection: A small volume (e.g., 1 pyL) of the prepared sample is injected into the GC inlet.

o Separation and Detection: The sample is vaporized and carried through the column by the
carrier gas. Separation occurs based on the differential partitioning of the analyte between
the mobile and stationary phases. As the compound elutes from the column, it enters the
mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum
provides a unique fingerprint of the molecule.[8][9]

o Data Analysis: The retention time from the chromatogram and the mass spectrum are used
to identify and confirm the presence of 2-Methyl-5-nonanol.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b13101508?utm_src=pdf-body
https://www.benchchem.com/product/b13101508?utm_src=pdf-body
https://bio-protocol.org/exchange/minidetail?id=7124913&type=30
https://ishigirl.tripod.com/pchem/gc_ms.html
https://www.benchchem.com/product/b13101508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13101508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key experimental workflows
and logical relationships.

Boiling Point Determination Workflow

Prepare Sample and Apparatus

Place sample in Thiele tube

y

Heat the Sample Gently

Monitor temperature

Observe Bubble Stream

Remove heat source

Cool and Observe Liquid Entry

Note temperature at liquid entry

Record Boiling Point

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of a liquid.
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Density Determination Workflow
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Caption: Workflow for determining the density of a liquid.

GC-MS Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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